Cas no 5786-97-0 (Brucine nitrate)

Brucine nitrate (C23H26N2O4·HNO3) is a crystalline alkaloid derivative commonly used in analytical chemistry and biochemical research. It is particularly valued as a reagent for the detection and quantification of nitrates and other anions due to its selective precipitation properties. The compound exhibits high purity and stability, making it suitable for precise laboratory applications. Brucine nitrate is also employed in chiral resolution processes and as a reference standard in spectroscopic analysis. Its well-defined chemical properties ensure consistent performance in titrimetric methods. Proper handling is essential, as it is toxic and requires adherence to safety protocols.

Brucine nitrate structure

Product Name:Brucine nitrate

CAS No:5786-97-0

MF:C₂₃H₂₇N₃O₇

MW:457.47638630867

CID:381991

PubChem ID:56841843

Update Time:2025-06-09

Brucine nitrate Chemical and Physical Properties

Names and Identifiers

- Brucine nitrate
- (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinoline-14-one,nitric acid
- EINECS 227-317-9
- 5786-97-0
- Brucinnitrat
- DTXSID30206573
- NS00083022
- Inchi： 1S/C23H26N2O4.HNO3/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;2-1(3)4/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H,2,3,4)/t13-,18-,19-,21-,22-,23+;/m0./s1
- InChI Key： FAUPZRZWQZAAOB-SUJBTXFYSA-N
- SMILES： O1CC=C2CN3CC[C@@]45C6C=C(C(=CC=6N6C(C[C@H]1[C@H]([C@H]2C[C@H]34)[C@H]65)=O)OC)OC.O[N+](=O)[O-]

Computed Properties

Exact Mass: 457.18500
Monoisotopic Mass: 457.18490021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 33
Rotatable Bond Count: 2
Complexity: 810
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 117Å²

Experimental Properties

PSA: 117.29000
LogP: 2.28810

Brucine nitrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
City Chemical	B4396-25GM	Brucine Nitrate	5786-97-0	purified	25gm	$70.91	2023-09-19
City Chemical	B4396-100GM	Brucine Nitrate	5786-97-0	purified	100gm	$145.66	2023-09-19